Cas no 2097996-08-0 (1-(1-(cyclopropanecarbonyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-(cyclopropanecarbonyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2097996-08-0
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 5950437
• PubChem ID: 121208706
• Update Time: 2025-05-20

1-(1-(cyclopropanecarbonyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-(cyclopropanecarbonyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[1-(cyclopropylcarbonyl)-3-azetidinyl]-
• F2157-0266
• 2097996-08-0
• 1-[1-(cyclopropanecarbonyl)azetidin-3-yl]triazole-4-carbaldehyde
• AKOS026718108

• Inchi： 1S/C10H12N4O2/c15-6-8-3-14(12-11-8)9-4-13(5-9)10(16)7-1-2-7/h3,6-7,9H,1-2,4-5H2
• InChI Key： NWWNYVKZHJGBNY-UHFFFAOYSA-N
• SMILES： N1(C2CN(C(C3CC3)=O)C2)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 491.4±55.0 °C(Predicted)
• pka: -0?+-.0.70(Predicted)

Additional information on 1-(1-(cyclopropanecarbonyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

1-(1-(Cyclopropanecarbonyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

1-(1-(Cyclopropanecarbonyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde, also known by its CAS number 2097996-08-0, is a complex organic compound with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a triazole ring fused with an aldehyde group, which is connected to an azetidine ring substituted with a cyclopropanecarbonyl group. This combination of functional groups provides the molecule with versatile reactivity and bioavailability. The triazole ring, in particular, is known for its ability to form hydrogen bonds, which enhances its interaction with biological targets such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods, including click chemistry and palladium-catalyzed cross-coupling reactions. These methods have not only improved the yield but also reduced the complexity of the synthesis process, making it more accessible for large-scale production.

In terms of biological activity, 1-(1-(Cyclopropanecarbonyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde has shown remarkable potential in inhibiting key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to suppress the activity of cyclooxygenase (COX), which is a major target for anti-inflammatory drugs. Additionally, this compound has exhibited cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

The cyclopropane moiety in the molecule plays a crucial role in modulating its pharmacokinetic properties. The small ring structure contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and reach intracellular targets. This feature is particularly advantageous in drug design, where membrane permeability is a critical factor for efficacy.

Recent research has also explored the use of this compound as a building block in medicinal chemistry. Its ability to undergo further functionalization has opened new avenues for designing molecules with enhanced therapeutic profiles. For example, researchers have successfully appended additional functional groups to the triazole ring to improve solubility and stability without compromising bioactivity.

In conclusion, 1-(1-(Cyclopropanecarbonyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising compound with diverse applications in drug discovery and chemical synthesis. Its unique structure and favorable pharmacokinetic properties make it a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing therapeutic interventions across various disease states.